Cas no 113402-31-6 (4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity))

• Product Name: 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity)
• CAS No: 113402-31-6
• MF: C₂₂H₁₃N₃
• MW: 319.358724355698
• MDL: MFCD08460198
• CID: 63024
• PubChem ID: 29933425
• Update Time: 2025-10-30

4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) Chemical and Physical Properties

Names and Identifiers

• 4,4',4''-Methanetriyltribenzonitrile
• Benzonitrile,4,4',4''-methylidynetris-
• 4,4',4"-METHYLIDENETRISBENZONITRILE
• 4,4',4''-Methylidenetrisbenzonitrile
• 4,4',4'-methylidenetrisbenzonitrile
• 4,4',4''-Methylidynetrisbenzonitrile
• 4,4?,4??-Methylidynetrisbenzonitrile (Letrozole Impurity)
• 4-[bis(4-cyanophenyl)methyl]benzonitrile
• 4,4’,4’’-METHYLIDENETRISBENZONITRILE
• 4,4’,4 -METHYLIDENETRISBENZONITRILE(IMPURITY OF LETROZOLE)
• 4,44methyledenetrisbenzonitrile
• impurityofLetrozole
• 4,4’,4”-Methyledenetrisbenzonitrile ( Impurity of Letrozole )
• Letrozole EP Impurity B
• 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity)
• 4,4',4 -METHYLIDENETRISBENZONITRILE(IMPURITY OF LETROZOLE)
• 113402-31-6
• DTXSID10150404
• UNII-95R62HNG30
• Letrozole specified impurity B [EP]
• Letrozole impurity, 4,4',4''-methanetriyltribenzonitrile- [USP]
• A847948
• 4,4,4-methylidenetrisbenzonitrile
• 95R62HNG30
• AC-6807
• BCP06325
• CS-0441143
• F12216
• Q27271814
• SCHEMBL4078028
• Letrozole Impurity B
• 4,4',4''-tricyanotriphenylmethane
• AKOS015914526
• LETROZOLE IMPURITY B [EP IMPURITY]
• J-002960
• Benzonitrile, 4,4',4''-methylidynetris-
• FT-0671847
• LETROZOLE IMPURITY, 4,4',4''-METHANETRIYLTRIBENZONITRILE- [USP IMPURITY]
• 4,4\\',4\\'\\'-Methylidynetrisbenzonitrile

• MDL： MFCD08460198
• Inchi： 1S/C22H13N3/c23-13-16-1-7-19(8-2-16)22(20-9-3-17(14-24)4-10-20)21-11-5-18(15-25)6-12-21/h1-12,22H
• InChI Key： NIJQDIWAJCTWAB-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C(C1C=CC(C#N)=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 319.11100
• Monoisotopic Mass: 319.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.37000
• LogP: 4.48184

4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity)

Introduction to 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) and Its Significance in Modern Research

The compound with the CAS number 113402-31-6, known as 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity), represents a critical intermediate in the pharmaceutical industry, particularly in the synthesis and quality control of selective estrogen receptor modulators (SERMs). This trisubstituted benzonitrile derivative has garnered significant attention due to its structural similarity to Letrozole, a widely used drug for breast cancer treatment. Understanding its properties, synthesis, and potential applications is essential for researchers and pharmaceutical professionals engaged in drug development and regulatory compliance.

In recent years, the demand for high-purity pharmaceutical compounds has intensified, driven by advancements in analytical techniques and stricter regulatory standards. 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) serves as a crucial reference standard for identifying and quantifying impurities in Letrozole formulations. Its molecular structure, featuring three methylidene groups attached to a benzene ring system with nitrile substituents, makes it a valuable tool in chromatographic and spectroscopic analyses. The presence of these specific functional groups enhances its interaction with various detection methods, facilitating precise impurity profiling.

The synthesis of 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the condensation of benzonitrile derivatives with formaldehyde or paraformaldehyde under acidic or basic conditions. The reaction typically proceeds via nucleophilic addition followed by elimination steps, leading to the formation of the trisubstituted benzonitrile. Advanced catalytic systems and green chemistry principles have been explored to improve the efficiency and sustainability of this synthesis, aligning with global efforts to minimize environmental impact.

Recent research has highlighted the role of 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) in understanding the metabolic pathways of Letrozole. Studies indicate that impurities derived from this compound can provide insights into the drug’s degradation mechanisms and potential toxicological effects. By analyzing these impurities, scientists can develop more robust formulations that enhance stability and reduce the risk of adverse reactions. Additionally, computational modeling techniques have been employed to predict how different structural modifications might influence the compound’s behavior in biological systems, further aiding in drug design.

The analytical characterization of 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) relies on sophisticated instrumental methods such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques enable researchers to determine the compound’s purity, identify structural isomers, and quantify trace amounts of impurities. The development of novel derivatization strategies has further enhanced the sensitivity and selectivity of these analyses, ensuring accurate results even in complex matrices.

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for impurity profiling in pharmaceuticals. 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) is often included in official compendia as a reference standard due to its relevance in Letrozole quality control. Compliance with these regulations requires manufacturers to implement rigorous purification protocols and validation procedures. The use of advanced purification technologies like crystallization under controlled conditions or chromatographic separation has been shown to significantly reduce impurity levels, meeting regulatory requirements while maintaining cost-effectiveness.

The versatility of 4,4',4''-Methylidynetrisbenzonitrile (Letrozole Impurity) extends beyond its role as an impurity standard. It has been investigated as a potential intermediate in the synthesis of other pharmacologically active compounds. Researchers are exploring its utility in developing novel therapeutic agents that target estrogen receptors or modulate related signaling pathways. These studies underscore the importance of fundamental chemical research in unlocking new opportunities for drug discovery and development.

In conclusion, 4,4',4''-Methylidenetrisbenzonitrile (Letrozole Impurity) is a multifaceted compound with significant implications for both pharmaceutical quality control and drug research. Its structural features make it an ideal reference standard for impurity analysis, while its synthetic pathways offer insights into broader chemical processes relevant to medicinal chemistry. As research continues to evolve, this compound will likely remain at the forefront of efforts to improve therapeutic outcomes through innovative chemical solutions.